3-((4-Methoxyphenyl)amino)azepan-2-one

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 3-(4-methoxyanilino)azepan-2-one
• InChI: InChI=1S/C13H18N2O2/c1-17-11-7-5-10(6-8-11)15-12-4-2-3-9-14-13(12)16/h5-8,12,15H,2-4,9H2,1H3,(H,14,16)
• InChI Key: TVPSNBCNDLEPMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CCCCNC2=O

Description

3-((4-Methoxyphenyl)amino)azepan-2-one is a seven-membered lactam (azepan-2-one) derivative featuring a 4-methoxyphenylamino substituent at the 3-position. The molecular formula is hypothesized to be C₁₃H₁₆N₂O₂ (azepan-2-one backbone: C₆H₁₁NO + 4-methoxyphenylamino group: C₇H₅NO), with a molecular weight of 248.28 g/mol. The 4-methoxy group is electron-donating, which may enhance solubility in polar solvents and influence binding affinity in biological systems .

Preparation Methods

The synthesis of 3-((4-Methoxyphenyl)amino)azepan-2-one typically involves the reaction of 4-methoxyaniline with azepan-2-one under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained . Industrial production methods may involve bulk manufacturing processes that ensure high yield and purity of the compound .

Chemical Reactions Analysis

3-((4-Methoxyphenyl)amino)azepan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-((4-Methoxyphenyl)amino)azepan-2-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications in treating various diseases.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-((4-Methoxyphenyl)amino)azepan-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest its potential role in inhibiting certain enzymes or signaling pathways .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituent Structure	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Notes
3-((4-Methoxyphenyl)amino)azepan-2-one	4-methoxyphenylamino	C₁₃H₁₆N₂O₂	248.28	Hypothetical; electron-donating methoxy group may improve solubility .
3-{[(4-Fluorophenyl)methyl]amino}azepan-2-one	(4-Fluorophenyl)methylamino	C₁₃H₁₇FN₂O	236.29	Fluorine increases lipophilicity; potential for enhanced membrane permeability .
3-{[2-Chloro-5-(trifluoromethyl)phenyl]amino}azepan-2-one	2-Chloro-5-(trifluoromethyl)phenylamino	C₁₃H₁₄ClF₃N₂O	306.71	Electron-withdrawing groups (Cl, CF₃) may reduce reactivity in nucleophilic environments .
3-{[2-(Dimethylamino)ethyl]amino}azepan-2-one	2-(Dimethylamino)ethylamino	C₁₀H₂₁N₃O	199.29	Tertiary amine group introduces basicity; potential for protonation at physiological pH .
3-{[2-Chloro-6-(trifluoromethyl)phenyl]amino}azepan-2-one	2-Chloro-6-(trifluoromethyl)phenylamino	C₁₃H₁₄ClF₃N₂O	306.71	Steric hindrance from ortho-substituents may affect binding interactions .

Key Observations:

Electronic Effects :

• The 4-methoxy group in the target compound likely enhances electron density on the aromatic ring, contrasting with electron-withdrawing substituents (e.g., Cl, CF₃) in analogs from and . This difference could influence reactivity in electrophilic substitution or hydrogen-bonding interactions .
• Fluorinated analogs (e.g., ) exhibit higher lipophilicity (logP ~2.5 estimated), which may improve blood-brain barrier penetration compared to the methoxy variant .

Synthetic Accessibility: Palladium-catalyzed coupling (e.g., Sonogashira reaction in ) and nucleophilic substitution (e.g., reactions with chloroacetic acid in ) are viable routes for synthesizing such compounds. The target compound may require similar methodologies, leveraging the 4-methoxyphenyl group’s stability under basic conditions .

Biological Relevance: Compounds with 4-methoxyphenyl motifs (e.g., ) are often explored for antimicrobial or anticancer activity due to their ability to interact with enzyme active sites. The target compound’s bioactivity remains speculative but warrants investigation . The dimethylaminoethyl analog () highlights the impact of basic side chains on pharmacokinetics, suggesting tunability for drug design .

Hazard Considerations: Limited toxicological data exist for azepan-2-one derivatives (e.g., and note incomplete hazard profiles). Standard precautions (e.g., avoiding inhalation, skin contact) are recommended .

Biological Activity

3-((4-Methoxyphenyl)amino)azepan-2-one, a compound with notable structural features, has garnered attention in the field of medicinal chemistry for its potential biological activities, particularly its antimicrobial and anticancer properties . This article delves into the biological activity of this compound, presenting a comprehensive overview of its mechanisms, research findings, and applications.

Chemical Structure and Properties

The compound 3-((4-Methoxyphenyl)amino)azepan-2-one features a methoxy group attached to a phenyl ring, which is further connected to an azepan-2-one structure. This unique configuration contributes to its interaction with various biological targets.

The biological activity of 3-((4-Methoxyphenyl)amino)azepan-2-one is attributed to its ability to interact with specific molecular targets within cells. Preliminary studies suggest that it may exert its effects by:

• Binding to Enzymes : The compound may inhibit certain enzymes involved in cellular signaling pathways, thereby modulating their activity.
• Interfering with Protein Interactions : It could disrupt interactions between proteins that are critical for cell survival and proliferation.

Antimicrobial Properties

Research indicates that 3-((4-Methoxyphenyl)amino)azepan-2-one exhibits significant antimicrobial activity against various pathogens. The following table summarizes key findings related to its antimicrobial efficacy:

Pathogen Type	Activity Observed	Reference
Bacteria (e.g., E. coli, S. aureus)	Inhibition of growth at specific concentrations
Fungi (e.g., C. albicans)	Moderate antifungal activity observed

Anticancer Properties

In addition to its antimicrobial effects, this compound has shown promise as an anticancer agent. Studies have demonstrated its cytotoxic effects on several cancer cell lines, as illustrated in the table below:

Cancer Cell Line	IC50 Value (µM)	Reference
HeLa (Cervical Cancer)	15
MCF-7 (Breast Cancer)	20
A549 (Lung Cancer)	12

Case Studies and Research Findings

Several studies have explored the biological activities of 3-((4-Methoxyphenyl)amino)azepan-2-one:

• Study on Antimicrobial Activity : A study conducted by researchers evaluated the compound's effectiveness against a range of bacterial strains. Results indicated that it significantly inhibited the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent .
• Anticancer Efficacy Assessment : In vitro studies assessed the compound's cytotoxicity against various cancer cell lines. The findings revealed that it induced apoptosis in cancer cells, leading to a reduction in cell viability. The mechanism was linked to the activation of caspase pathways, highlighting its potential as an anticancer therapeutic .
• Structure-Activity Relationship (SAR) : Investigations into the structure-activity relationship of derivatives of this compound have provided insights into how modifications can enhance biological activity. Specific substitutions on the phenyl ring were found to improve potency against cancer cell lines .